Cas no 2610-10-8 (Direct Red 80)

• Product Name: Direct Red 80
• CAS No: 2610-10-8
• MF: C₄₅H₃₃N₁₀NaO₂₁S₆
• MW: 1265.17769312859
• MDL: MFCD00054389
• CID: 43229
• PubChem ID: 24866989
• Update Time: 2026-05-14

Direct Red 80 Chemical and Physical Properties

Names and Identifiers

• Direct Red 80
• DirectRed
• Direct Red 80 [for Biochemical Research]
• C.I.DIRECT RED 80
• Sirius Red
• Direct Fast Red F3B
• Direct Red F3B
• Duaazol Red B
• Fast Red BA
• picrosiriusred
• SIRIUS RED F3B
• SIRIUS RED F3BA
• Solophenyl red 3BL
• 2-Naphthalenesulfonic acid,7,7'-(carbonyldiimino)bis[4-hydroxy-3-[2-sulfo-4-[(4-sulfophenyl)azo]phenyl]azo]-,hexasodium salt
• Hexasodium 7,7'-(carbonyldiimino)bis[4-hydroxy-3-[[2-sulphonato-4-[(4-sulphonatophenyl)azo]phenyl]azo]naphthalene-2-sulphonate]
• picrosirius red
• C.I. Direct Red 80
• Finisol Red BA
• Fenaluz Red 7B
• C.I. Direct Red 80, hexasodium salt
• Sirius Red F 3B
• Dicorel Red L 3A
• Solantine Red 8BLN
• Sirius Red F 3BA
• Pyrazoline Red BLWN
• Fastusol Red L 8B
• Sumilight Red F 3B
• Fastusol Red 8B-CF
• Sirius Red 80F3B
• Diazol Light Red 3B
• Dialuminous Red F 3B
• Tetramine Fast Red WE
• Calcomine Fast Red 8B
• Solar Brilliant Red BA
• Direct Fast Red 8BLN
• Amanil Fast Red 8BLN
• Diphenyl Fast Red

• MDL： MFCD00054389
• Inchi： 1S/C45H32N10O21S6.6Na/c56-43-33-13-5-27(17-23(33)19-39(81(71,72)73)41(43)54-52-35-15-7-29(21-37(35)79(65,66)67)50-48-25-1-9-31(10-2-25)77(59,60)61)46-45(58)47-28-6-14-34-24(18-28)20-40(82(74,75)76)42(44(34)57)55-53-36-16-8-30(22-38(36)80(68,69)70)51-49-26-3-11-32(12-4-26)78(62,63)64;;;;;;/h1-22,56-57H,(H2,46,47,58)(H,59,60,61)(H,62,63,64)(H,65,66,67)(H,68,69,70)(H,71,72,73)(H,74,75,76);;;;;;/q;6*+1/p-6/b50-48+,51-49+,54-52+,55-53+;;;;;;
• InChI Key： YIQKLZYTHXTDDT-IJPLDVMMSA-H
• SMILES： S(C1=C(C(=C2C([H])=C([H])C(=C([H])C2=C1[H])N([H])C(N([H])C1C([H])=C([H])C2=C(C(=C(C([H])=C2C=1[H])S(=O)(=O)[O-])/N=N/C1C([H])=C([H])C(=C([H])C=1S(=O)(=O)[O-])/N=N/C1C([H])=C([H])C(=C([H])C=1[H])S(=O)(=O)[O-])O[H])=O)O[H])/N=N/C1C([H])=C([H])C(=C([H])C=1S(=O)(=O)[O-])/N=N/C1C([H])=C([H])C(=C([H])C=1[H])S(=O)(=O)[O-])(=O)(=O)[O-].[Na+].[Na+].[Na+].[Na+].[Na+].[Na+]
• BRN： 8185575

Computed Properties

• Exact Mass: 1371.90000
• Monoisotopic Mass: 1371.898
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 29
• Heavy Atom Count: 88
• Rotatable Bond Count: 10
• Complexity: 2790
• Covalently-Bonded Unit Count: 7
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 2
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• XLogP3: Not available
• Topological Polar Surface Area: 574

Experimental Properties

• Color/Form: Reddish brown powder
• Density: 1.8500
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• Water Partition Coefficient: Partly soluble in water, very slightly soluble in ethanol, and cellosolve. Insoluble in many organic solvents.
• PSA: 573.95000
• LogP: 14.76520
• Merck: 8548
• pka: pK1-6 < 2; pK7.8 >13(at 25℃)
• Color index: 35780
• Solubility: Soluble in water, insoluble in ethanol, ethylene glycol ether, insoluble in other organic solvents.

Direct Red 80 Security Information

• Signal Word：Warning
• Hazard Statement： H315; H319; H335
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Safety Instruction： S22; S24/25
• TSCA：Yes
• Storage Condition：Store at room temperature

Related Categories

• Material Chemicals Colorants and Pigments Dyes
• Material Chemicals Colorants and Pigments

Additional information on Direct Red 80

Introduction to Direct Red 80 (CAS No. 2610-10-8)

Direct Red 80, chemically known by its CAS number 2610-10-8, is a prominent dye widely utilized in the textile industry for its vibrant color and excellent dyeing properties. This synthetic dye belongs to the class of azo dyes, which are renowned for their stability and strong colorfastness. The molecular structure of Direct Red 80 incorporates multiple aromatic rings and azo groups, contributing to its distinctive red hue and chemical characteristics.

The application of Direct Red 80 extends beyond textiles, finding utility in various industrial processes and research settings. Its compatibility with different fiber types, including cotton and synthetic materials, makes it a preferred choice for dyeing a wide range of fabrics. The dye's ability to produce deep, saturated colors has garnered significant attention in both commercial and academic contexts.

In recent years, the study of Direct Red 80 has been furthered by advancements in analytical chemistry and material science. Researchers have been exploring its photophysical properties, which are crucial for understanding its behavior under various conditions. These studies have revealed that Direct Red 80 exhibits strong absorption in the visible spectrum, making it highly effective for lightfast applications. Additionally, its thermal stability has been examined, showing promise for use in high-temperature dyeing processes.

The environmental impact of Direct Red 80 has also been a subject of interest. Modern research focuses on developing more sustainable dyeing methods that minimize waste and reduce environmental footprint. Innovations in biodegradable carriers and eco-friendly dyeing processes have been integrated with Direct Red 80 to enhance its environmental compatibility. These advancements align with global efforts to promote greener industrial practices.

From a pharmaceutical perspective, the derivatives of Direct Red 80 have shown potential in biomedical applications. While primarily known as a dye, certain modifications to its molecular structure have led to compounds with bioactive properties. Studies have explored its role in drug delivery systems and as a contrast agent in medical imaging. The azo group's reactivity allows for further functionalization, opening doors to novel therapeutic applications.

The synthesis of Direct Red 80 involves a multi-step process that typically includes condensation reactions followed by diazotization and coupling steps. The precision required in these reactions underscores the importance of high-purity starting materials and controlled reaction conditions. Recent improvements in synthetic methodologies have enhanced the yield and purity of Direct Red 80, making it more cost-effective and efficient for industrial production.

The role of Direct Red 80 in nanotechnology has emerged as a cutting-edge area of research. Its ability to form stable complexes with nanoparticles has led to innovative applications in catalysis and material science. These complexes exhibit enhanced properties such as improved solubility and reactivity, making them valuable for advanced technological applications. The integration of Direct Red 80 with nanomaterials represents a significant step forward in developing next-generation materials.

Future research directions for Direct Red 80 are expected to focus on expanding its utility into new domains. The development of smart dyes that can respond to external stimuli, such as pH changes or light exposure, is an exciting prospect. Such dyes could revolutionize applications ranging from wearable electronics to responsive textiles. Additionally, exploring the use of Direct Red 80 in renewable energy technologies may uncover novel applications that contribute to sustainable development.

In conclusion, Direct Red 80 (CAS No. 2610-10-8) remains a vital compound with diverse applications across multiple industries. Its versatility, combined with ongoing research advancements, ensures its continued relevance in both academic and industrial settings. As new technologies emerge, the potential uses for Direct Red 80 are likely to expand even further, solidifying its position as a cornerstone in modern chemistry and material science.